Cas no 2248219-38-5 ((2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine)

• Product Name: (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine
• CAS No: 2248219-38-5
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6241868
• PubChem ID: 137940832
• Update Time: 2025-10-28

(2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6505317
• (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine
• 2248219-38-5

• Inchi： 1S/C11H23N/c1-9(8-12)10-5-4-6-11(2,3)7-10/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
• InChI Key： ODBSAMGRBUKUBN-RGURZIINSA-N
• SMILES： NC[C@H](C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine

Exploring the Properties and Applications of (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine (CAS No. 2248219-38-5)

The compound (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine, identified by the CAS registry number 2248219-38-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of amines, specifically secondary amines, and is characterized by its unique stereochemistry and structural features. The molecule consists of a cyclohexane ring substituted with two methyl groups at the 3-position and an amino group attached to a chiral carbon at the 2-position. This configuration imparts specific physical and chemical properties that make it valuable in various applications.

Recent studies have highlighted the importance of (2R)-configuration in determining the compound's biological activity. The stereochemistry at the 2-position plays a crucial role in its interaction with biological systems, making it a promising candidate for drug discovery. Researchers have explored its potential as a building block in medicinal chemistry, particularly in the development of bioactive compounds with specific pharmacological profiles.

The synthesis of (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine involves multi-step processes that emphasize stereochemical control. One common approach is through asymmetric catalysis, which allows for the selective formation of the desired enantiomer. This method not only enhances yield but also ensures high purity, which is critical for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately 70°C and a boiling point around 160°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The presence of the cyclohexane ring contributes to its stability under thermal conditions, while the amino group facilitates hydrogen bonding, influencing its solubility and reactivity.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of CAS No. 2248219-38-5. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are essential for understanding its reactivity in different chemical environments. These studies have also shed light on its potential as a ligand in coordination chemistry and its role in catalytic processes.

The application of this compound extends beyond traditional organic synthesis. It has been utilized as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. Its chiral center makes it particularly useful in asymmetric synthesis, where enantioselectivity is crucial. For instance, it has been employed in the construction of biologically active compounds with specific stereochemical requirements.

In conclusion, (2R)-2-(3,3-Dimethylcyclohexyl)propan-1-amine (CAS No. 2248219-38-5) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge and practical applications is expected to grow significantly.